N-(4-fluorophenyl)-4-(6-isopropoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide

• IUPAC Name: N-(4-fluorophenyl)-4-(2-methyl-6-propan-2-yloxypyrimidin-4-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C19H24FN5O2/c1-13(2)27-18-12-17(21-14(3)22-18)24-8-10-25(11-9-24)19(26)23-16-6-4-15(20)5-7-16/h4-7,12-13H,8-11H2,1-3H3,(H,23,26)
• InChI Key: SSNNPDMTMZFSGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)OC(C)C)N2CCN(CC2)C(=O)NC3=CC=C(C=C3)F
• Molecular Formula: C19H24FN5O2
• Molecular Weight: 373.4 g/mol

Description

N-(4-fluorophenyl)-4-(6-isopropoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C19H24FN5O2 and its molecular weight is 373.432. The purity is usually 95%.
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Scientific Research Applications

• Alternative Synthesis Routes

  • A study explored an alternative route to synthesize a structurally similar compound, highlighting the ongoing research in optimizing the synthesis of such complex molecules for potential biological applications (Shahinshavali et al., 2021).

• PET Imaging and Neurological Research

  • Research into analogs of N-(4-fluorophenyl)piperazine derivatives indicated their potential as PET tracers for neurological studies, such as imaging of serotonin receptors, which are pivotal in studying neuropsychiatric disorders (García et al., 2014).

• Antiviral and Antimicrobial Activity

  • A series of piperazine derivatives demonstrated promising antiviral and antimicrobial activities, indicating the potential biomedical applications of these compounds in treating infections and diseases (Reddy et al., 2013).

• Cancer Research and Receptor Studies

  • Substituted carboxamide derivatives, closely related to the query compound, were synthesized as potential PET radioligands for imaging dopamine receptors, contributing to research in cancer and neurological disorders (Gao et al., 2008).

• Molecular Docking and Drug Development

  • Studies involving the synthesis and molecular docking of piperazine derivatives, including similar compounds, help in understanding the interaction with biological targets, facilitating drug development and optimization for various health conditions (Parveen et al., 2017).